Trans-1-benzyloxycarbonyl-4-trifluoromethylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-phenylmethoxycarbonyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H14F3NO4/c15-14(16,17)11-7-18(6-10(11)12(19)20)13(21)22-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,19,20)/t10-,11-/m1/s1
• InChI Key: WDJUIDGTBHLIJM-GHMZBOCLSA-N
• Canonical SMILES: C1C(C(CN1C(=O)OCC2=CC=CC=C2)C(F)(F)F)C(=O)O
• Isomeric SMILES: C1[C@H]([C@@H](CN1C(=O)OCC2=CC=CC=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C14H14F3NO4
• Molecular Weight: 317.26 g/mol
• CAS No.: 168544-93-2

Description

Trans-1-benzyloxycarbonyl-4-trifluoromethylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H14F3NO4 and its molecular weight is 317.264. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry and Synthesis

The stereochemical studies and preparation methods of related heterocyclic compounds, such as 3,1-benzoxazines and pyrrolidine carboxylic acids, highlight the significance of cis- and trans-stereoisomers in chemical synthesis. The research explores the conformational study of partially saturated benzoxazines, benzoxazin-2-ones, and benzoxazine-2-thiones, demonstrating complex reaction pathways and stereoselective formations (Bernáth et al., 1985; Bunnage et al., 2004). These studies provide foundational knowledge for synthesizing similar compounds with specific stereochemical configurations.

Enantioselective Synthesis and Resolution

The asymmetric synthesis and resolution of stereoisomers of amino pyrrolidine and tetrahydrofuran carboxylic acids showcase advancements in achieving high diastereomeric and enantiomeric excesses in the synthesis of complex organic molecules. This research underscores the importance of stereochemistry in the biological activity and material properties of synthesized compounds (Wright et al., 2003).

Chemical Modifications and Functionalization

Investigations into the reactivity of specific chemical moieties within heterocyclic frameworks illustrate the versatility of these compounds in various chemical transformations. For example, studies on catalytic hydrogenation and nucleophilic substitution reactions offer insights into modifying pyrrolidine and related heterocyclic compounds to achieve desired functional groups and stereoselectivity (Gorpinchenko et al., 2009; Alonso et al., 1990).